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Compound of Interest

Compound Name: Sphingosine (d18:1(142))

Cat. No.: B15581251

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of
Sphingosine (d18:1(14Z)), a critical component in sphingolipid research. Adherence to these
guidelines is paramount to ensure personal safety and maintain the integrity of your
experimental workflows.

Essential Personal Protective Equipment (PPE)

When handling Sphingosine (d18:1(14Z)), a comprehensive approach to personal protection
IS necessary to prevent skin and eye contact, as well as respiratory exposure. The following
table summarizes the required PPE.
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PPE Component Specification Purpose

) Chemical-resistant, impervious  To prevent skin contact with
Hand Protection o
gloves (e.g., Nitrile, Neoprene)  the substance.

) Safety glasses with side- To protect eyes from splashes
Eye Protection _
shields or goggles or aerosols.

] To protect skin and personal
Body Protection Laboratory coat ) o
clothing from contamination.

Use in a well-ventilated area. A
) ) respirator may be required for To prevent inhalation of the
Respiratory Protection ) ) )
operations with a risk of substance.

generating dust or aerosols.

Operational Plan: From Receipt to Disposal

A systematic approach to the handling of Sphingosine (d18:1(14Z)) minimizes risk and
ensures the quality of the compound.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks. The compound should be
stored at -20°C for long-term stability.[1] For short-term use, it can be kept at room temperature
in the continental US, though this may vary elsewhere.[1][2]

2. Preparation of Solutions:

Sphingosine (d18:1(142)) is soluble in various organic solvents. For instance, it is soluble in
DMF at 10 mg/ml and in DMSO at 2 mg/ml. It is also miscible in ethanol.[2] When preparing
solutions, work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of vapors.

3. Handling Procedures:
o Always wear the appropriate PPE as detailed in the table above.

¢ Avoid direct contact with the skin, eyes, and clothing.
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e Prevent the formation of dust and aerosols.

o Ensure eyewash stations and safety showers are readily accessible.

Disposal Plan

All waste materials contaminated with Sphingosine (d18:1(14Z)) must be treated as chemical
waste.

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated, labeled hazardous waste container.

» Liquid Waste: Unused solutions containing Sphingosine (d18:1(14Z)) should be collected in
a sealed, properly labeled hazardous waste container. Do not dispose of down the drain.

o Disposal Vendor: All chemical waste must be disposed of through a licensed and approved
hazardous waste disposal company, following all local, state, and federal regulations.

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of
Sphingosine (d18:1(14Z)) in a laboratory setting.
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Caption: Workflow for Safe Handling of Sphingosine (d18:1(14Z2)).
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By implementing these safety protocols and operational plans, researchers can confidently and
safely work with Sphingosine (d18:1(14Z2)), fostering a secure and productive research
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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